![molecular formula C9H18N2O2 B1350115 N-(3-Hydroxypropyl)piperidine-3-carboxamide CAS No. 496057-59-1](/img/structure/B1350115.png)
N-(3-Hydroxypropyl)piperidine-3-carboxamide
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Description
N-(3-Hydroxypropyl)piperidine-3-carboxamide, also known as 3-hydroxypropylpiperidine-3-carboxamide, is an organic compound with a wide range of applications in the pharmaceutical, biotechnology, and chemical industries. It is a versatile molecule that can be used as a building block for the synthesis of new compounds, as well as a starting material for the production of various drugs.
Scientific Research Applications
HIV-1 Reverse Transcriptase Inhibitors
Piperidine analogs, specifically in the context of piperidine-4-yl-aminopyrimidines, have been investigated for their potent activity against HIV-1 as non-nucleoside reverse transcriptase inhibitors (NNRTIs). Compounds within this class, including 3-carboxamides, demonstrate significant potency against both wild-type HIV-1 and a range of NNRTI-resistant mutant viruses, suggesting potential therapeutic applications of similar structures in antiviral research (Guozhi Tang et al., 2010).
PCSK9 mRNA Translation Inhibitors
N-(Piperidin-3-yl)-N-(pyridin-2-yl)piperidine/piperazine-1-carboxamides have been identified as small molecule inhibitors of PCSK9 mRNA translation. Analogues such as 4d and 4g from this chemical series exhibited improved potency, ADME (Absorption, Distribution, Metabolism, and Excretion) properties, and in vitro safety profiles, highlighting the potential of piperidine derivatives in modulating lipid metabolism and cardiovascular health (Allyn T. Londregan et al., 2018).
Modulation of Pharmacologically Relevant Properties
The study of partially fluorinated N-alkyl-substituted piperidine-2-carboxamides, closely related to the core structure of interest, reveals the impact of fluorine substitution on pharmacological properties such as basicity, lipophilicity, and aqueous solubility. These findings suggest that subtle modifications in the piperidine scaffold can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds, potentially enhancing their therapeutic utility (Raffael Vorberg et al., 2016).
Skeletal Muscle Sodium Channel Blockers
Conformationally restricted analogues of tocainide, including 1-benzyl-N-(2,6-dimethylphenyl)piperidine-3-carboxamide, have been designed as potent voltage-gated skeletal muscle sodium channel blockers. These compounds demonstrate a significant increase in both potency and use-dependent block, indicating the potential for similar piperidine derivatives in the development of treatments for conditions such as myotonia and possibly other neuromuscular disorders (A. Catalano et al., 2008).
properties
IUPAC Name |
N-(3-hydroxypropyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c12-6-2-5-11-9(13)8-3-1-4-10-7-8/h8,10,12H,1-7H2,(H,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAFLYGPOCOJZEQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)NCCCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70377695 |
Source
|
Record name | N-(3-Hydroxypropyl)piperidine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
496057-59-1 |
Source
|
Record name | N-(3-Hydroxypropyl)-3-piperidinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=496057-59-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(3-Hydroxypropyl)piperidine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70377695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 496057-59-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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